Cas no 2549053-89-4 (6-[1-(2-chlorobenzoyl)-octahydropyrrolo[3,4-b]pyrrol-5-yl]pyridine-3-carbonitrile)

• Product Name: 6-[1-(2-chlorobenzoyl)-octahydropyrrolo[3,4-b]pyrrol-5-yl]pyridine-3-carbonitrile
• CAS No: 2549053-89-4
• MF: C₁₉H₁₇ClN₄O
• MW: 352.817482709885
• CID: 5314618
• PubChem ID: 154831256
• Update Time: 2025-05-23

6-[1-(2-chlorobenzoyl)-octahydropyrrolo[3,4-b]pyrrol-5-yl]pyridine-3-carbonitrile Chemical and Physical Properties

Names and Identifiers

• F6761-7537
• 2549053-89-4
• AKOS040726981
• 6-[1-(2-chlorobenzoyl)-octahydropyrrolo[3,4-b]pyrrol-5-yl]pyridine-3-carbonitrile
• 6-[1-(2-Chlorobenzoyl)hexahydropyrrolo[3,4-b]pyrrol-5(1H)-yl]-3-pyridinecarbonitrile

• Inchi： 1S/C19H17ClN4O/c20-16-4-2-1-3-15(16)19(25)24-8-7-14-11-23(12-17(14)24)18-6-5-13(9-21)10-22-18/h1-6,10,14,17H,7-8,11-12H2
• InChI Key： WZJPAYLNTRQTNH-UHFFFAOYSA-N
• SMILES： C1=NC(N2CC3CCN(C(=O)C4=CC=CC=C4Cl)C3C2)=CC=C1C#N

Computed Properties

• Exact Mass: 352.1090889g/mol
• Monoisotopic Mass: 352.1090889g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 25
• Rotatable Bond Count: 2
• Complexity: 561
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 60.2Ų

Experimental Properties

• Density: 1.40±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 594.6±50.0 °C(Predicted)
• pka: 5.10±0.29(Predicted)

Additional information on 6-[1-(2-chlorobenzoyl)-octahydropyrrolo[3,4-b]pyrrol-5-yl]pyridine-3-carbonitrile

6-[1-(2-chlorobenzoyl)-octahydropyrrolo[3,4-b]pyrrol-5-yl]pyridine-3-carbonitrile: A Comprehensive Overview

In the ever-evolving landscape of organic chemistry, the compound 6-[1-(2-chlorobenzoyl)-octahydropyrrolo[3,4-b]pyrrol-5-yl]pyridine-3-carbonitrile (CAS No: 2549053-89-4) stands out as a fascinating molecule with significant potential in various research and industrial applications. This compound, with its intricate structure and unique properties, has garnered attention from chemists and researchers worldwide. In this article, we delve into the structural characteristics, synthesis methods, and recent advancements in understanding its applications.

The molecular structure of 6-[1-(2-chlorobenzoyl)-octahydropyrrolo[3,4-b]pyrrol-5-yl]pyridine-3-carbonitrile is a testament to the ingenuity of modern organic synthesis. The molecule comprises a pyridine ring substituted with a cyano group at position 3 and a complex bicyclic system at position 6. The bicyclic system includes an octahydropyrrolo[3,4-b]pyrrole moiety, which is further substituted with a 2-chlorobenzoyl group at position 1. This combination of functional groups and structural elements endows the compound with unique electronic properties and reactivity.

Recent studies have focused on the synthesis of this compound using advanced methodologies such as Suzuki-Miyaura coupling reactions and Stille couplings. These methods have enabled chemists to achieve high yields and excellent stereocontrol in constructing the bicyclic system. Moreover, the use of microwave-assisted synthesis has been explored to optimize reaction conditions, reducing reaction times while maintaining product quality.

The applications of 6-[1-(2-chlorobenzoyl)-octahydropyrrolo[3,4-b]pyrrol-5-yl]pyridine-3-carbonitrile are diverse and promising. In the field of pharmacology, this compound has shown potential as a lead molecule for drug discovery programs targeting various diseases. Its ability to interact with specific biological targets makes it a valuable candidate for further exploration in medicinal chemistry.

In materials science, researchers have investigated the electronic properties of this compound for applications in organic electronics. The presence of electron-withdrawing groups such as the cyano group enhances the molecule's ability to participate in charge transport processes, making it a candidate for use in organic field-effect transistors (OFETs) and other electronic devices.

Environmental considerations have also been addressed in recent studies involving this compound. Researchers have explored its biodegradability under various environmental conditions to assess its potential impact on ecosystems. These studies have provided valuable insights into the compound's behavior in natural environments and its suitability for large-scale industrial applications.

In conclusion, 6-[1-(2-chlorobenzoyl)-octahydropyrrolo[3,4-b]pyrrol-5-yl]pyridine-3-carbonitrile (CAS No: 2549053-89-4) is a multifaceted compound with significant potential across multiple disciplines. Its intricate structure and versatile functional groups make it an attractive target for both academic research and industrial development. As ongoing studies continue to uncover new applications and properties of this compound, its role in shaping future advancements in organic chemistry is likely to grow even more prominent.